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Compound of Interest

Compound Name: PCI-34051

Cat. No.: B7909013

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential information
and a procedural framework for the proper disposal of PCI-34051, a potent and selective
histone deacetylase 8 (HDACS) inhibitor.

PCI-34051 is a valuable tool in cancer research, particularly in the study of T-cell ymphomas
and leukemias, where it has been shown to induce apoptosis.[1][2] However, its potent
biological activity necessitates careful management of waste to mitigate potential
environmental and health risks. The primary source of detailed safety information, including
disposal procedures, is the Safety Data Sheet (SDS) provided by the supplier. Users are
strongly advised to obtain and review the SDS for PCI-34051 before handling or disposing of
the compound.

Key Chemical and Physical Properties

A summary of the key quantitative data for PCI-34051 is presented below. This information is
crucial for understanding the compound's characteristics and for the development of
appropriate handling and disposal protocols.
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Property Value Source
Molecular Weight 296.32 g/mol [1112]
Molecular Formula C17H16N203 [1][2]
CAS Number 950762-95-5 [1]
Purity =298% [1]

- Soluble to 100 mM in DMSO-

Solubility Soluble to 20 mM in leq. [1]
NaOH
Storage Store at -20°C [1]

Disposal Workflow

The proper disposal of PCI-34051 should follow a structured procedure to ensure safety and

regulatory compliance. The following diagram illustrates a logical workflow for the disposal

process.
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PCI-34051 Disposal Workflow

Preparation

Consult PCI-34051
Safety Data Sheet (SDS)

i

Review Federal, State, and
Local Disposal Regulations

l

Wear appropriate Personal
Protective Equipment (PPE)
(Gloves, Gown, Eye Protection)

Waste Categorization

Categorize Waste:
- Unused/Expired PCI-34051
- Contaminated Materials
(e.g., vials, pipette tips, gloves)
- Solutions containing PCI-34051

Disposal Procedure

Place all waste into a designated,
properly labeled hazardous
waste container

Arrange for pickup and disposal
by a licensed hazardous
waste management company

Do NOT dispose of down the drain
or in regular trash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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